N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C15H18FN3O2/c1-11-9-12(2)19(18-11)8-7-17-15(20)10-21-14-5-3-13(16)4-6-14/h3-6,9H,7-8,10H2,1-2H3,(H,17,20)
• InChI Key: SVHOIBNYJAPZGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)COC2=CC=C(C=C2)F)C
• Molecular Formula: C15H18FN3O2
• Molecular Weight: 291.32 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(4-fluorophenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DPEAA, and it belongs to the class of compounds known as pyrazoles. DPEAA has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail. In

Scientific Research Applications

Antipsychotic Potential

• A study explores derivatives of N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(4-fluorophenoxy)acetamide, which demonstrated an antipsychotic-like profile in animal tests. Notably, these compounds did not interact with dopamine receptors, a common target for existing antipsychotic drugs. This suggests potential for developing novel antipsychotic treatments with different mechanisms of action (Wise et al., 1987).

Coordination Complexes and Antioxidant Activity

• Research on pyrazole-acetamide derivatives, including this compound, led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activities, highlighting their potential in biochemical applications (Chkirate et al., 2019).

Anti-Inflammatory Properties

• A 2013 study synthesized derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and assessed their anti-inflammatory activity. Some derivatives showed significant anti-inflammatory effects (Sunder & Maleraju, 2013).

Applications in PET Imaging

• Another study involves the radiosynthesis of a compound closely related to this compound, named [18F]PBR111. This compound is a selective radioligand used in positron emission tomography (PET) imaging to study the translocator protein (18 kDa), an important marker in neuroinflammation and neurodegenerative diseases (Dollé et al., 2008).

Herbicide Analysis

• In the agricultural sector, the compound is utilized in the analysis and detection of herbicides like dimethenamid and flufenacet in natural water, showcasing its role in environmental monitoring and safety (Zimmerman, Schneider, & Thurman, 2002).